5-Cyclopropoxy-2,4-dimethylpyridine

• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• IUPAC Name: 5-cyclopropyloxy-2,4-dimethylpyridine
• InChI: InChI=1S/C10H13NO/c1-7-5-8(2)11-6-10(7)12-9-3-4-9/h5-6,9H,3-4H2,1-2H3
• InChI Key: VEWBKKFZBQYHME-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1OC2CC2)C

Description

5-Cyclopropoxy-2,4-dimethylpyridine is a pyridine derivative characterized by a cyclopropoxy substituent at the 5-position and methyl groups at the 2- and 4-positions. This compound’s structure combines a rigid cyclopropane ring with a pyridine core, which may confer unique electronic and steric properties. Potential applications of this compound could include medicinal chemistry, given the pharmacological relevance of pyridine-based molecules in targeting protein-ligand interactions (e.g., UHRF1 inhibitors described in and ).

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Cyclopropoxy-2,4-dimethylpyridine typically involves the cyclopropanation of 2,4-dimethylpyridine. One common method includes the reaction of 2,4-dimethylpyridine with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out under reflux conditions in an appropriate solvent like acetonitrile .

Industrial Production Methods: Industrial production of this compound may involve continuous flow synthesis techniques to ensure high yield and purity. The use of advanced catalytic systems and optimized reaction conditions can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions: 5-Cyclopropoxy-2,4-dimethylpyridine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding pyridine N-oxides.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to yield reduced pyridine derivatives.

Substitution: Nucleophilic substitution reactions can occur at the cyclopropoxy group, where nucleophiles such as amines or thiols replace the cyclopropoxy moiety

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Hydrogen gas, palladium catalyst.

Substitution: Amines, thiols.

Major Products:

Oxidation: Pyridine N-oxides.

Reduction: Reduced pyridine derivatives.

Substitution: Substituted pyridine derivatives

Scientific Research Applications

5-Cyclopropoxy-2,4-dimethylpyridine has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound in drug discovery and development.

Industry: Utilized in the production of agrochemicals and specialty chemicals .

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-2,4-dimethylpyridine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Structural Analogues

The following table compares 5-Cyclopropoxy-2,4-dimethylpyridine with structurally related compounds from the evidence:

Compound Name	Core Structure	Substituents (Position)	Key Functional Groups	Reference
5-Cyclopropoxy-2,4-dimethylpyridine	Pyridine	Cyclopropoxy (5), Methyl (2,4)	Ether, Methyl	N/A
5-Amino-2,4-dimethylpyridine (5A-DMP)	Pyridine	Amino (5), Methyl (2,4)	Amine, Methyl
2-Chloro-6-methylpyrimidine-4-carboxylic acid	Pyrimidine	Chloro (2), Methyl (6), Carboxylic acid (4)	Halide, Carboxylic acid
5-(2-Hydroxyethyl)pyrimidin-2,4-dione	Pyrimidine	Hydroxyethyl (5), Dione (2,4)	Alcohol, Ketone

Key Observations :

• Core Heterocycle : Unlike pyrimidine-based analogues (e.g., and ), 5-Cyclopropoxy-2,4-dimethylpyridine features a pyridine ring, which lacks the second nitrogen atom present in pyrimidines. This reduces hydrogen-bonding capacity but may enhance lipophilicity.
• Substituent Effects: The cyclopropoxy group introduces steric strain and electron-donating effects, contrasting with the hydrogen-bond-capable amino group in 5A-DMP or the polar carboxylic acid in .

Physicochemical Properties

Property	5-Cyclopropoxy-2,4-dimethylpyridine	5A-DMP	2-Chloro-6-methylpyrimidine-4-carboxylic acid
Solubility	Moderate (lipophilic ether)	High (polar amine)	Low (carboxylic acid enhances polarity)
Stability	Stable under anhydrous conditions	Sensitive to oxidation	Hydrolytically stable (chlorine inert)
Bioavailability	High (lipophilic)	Moderate	Low (ionized at physiological pH)

Synthetic Considerations : Cyclopropoxy groups, as ethers, are less prone to hydrolysis compared to esters (e.g., acetoxyethyl groups in ), enhancing metabolic stability .